Cas no 3017-69-4 (1-Bromo-2-methylprop-1-ene)

1-Bromo-2-methylprop-1-ene structure
1-Bromo-2-methylprop-1-ene structure
Product Name:1-Bromo-2-methylprop-1-ene
CAS No:3017-69-4
MF:C4H7Br
MW:135.002380609512
MDL:MFCD00009885
CID:94976
PubChem ID:24856737
Update Time:2025-04-18

1-Bromo-2-methylprop-1-ene Chemical and Physical Properties

Names and Identifiers

    • 1-BROMO-2-METHYLPROPENE
    • 1-Bromo-2-methyl-1-propene
    • 1-bromo-2-methylprop-1-ene
    • 1H-BENZIMIDAZOLE,2-[[(4-CHLORO-3,5-DIMETHYL-2-PYRIDINYL)METHYL]SULFINYL]-5-METHOXY- (9CI)
    • 1-Br-2-Me-1-propene
    • 2-methyl propenyl bromide
    • 2-methyl-1-bromopropene
    • 2-Methyl-1-propenyl bromide
    • 3-bromo-2-methyl-2-propene
    • Isocrotyl bromide
    • 1-Propene, 1-bromo-2-methyl-
    • 1-Bromo-2-methyl-propene
    • Propene, 1-bromo-2-methyl-
    • .beta.,.beta.-Dimethylvinylbromide
    • 1-Propene, 1-bromo-2-methyl- (9CI)
    • DEFNUDNHTUZJAL-UHFFFAOYSA-N
    • beta,beta-Dimethylvinylbromide
    • Isobutylenbromid
    • isobutenyl bromide
    • bromo-2-methylpropene
    • 1-bromo-2-methyl propene
    • KSC497K3N
    • 3
    • AKOS015841776
    • 1-Bromo-2,2-dimethylethylene
    • NSC 148224
    • 1-Bromo-2-methyl-1-propene, 98%
    • FT-0627315
    • J-802024
    • SCHEMBL51629
    • EN300-91906
    • MFCD00009885
    • 1-Bromo-2-methylprophene
    • 3017-69-4
    • J-504401
    • 2-methyl-1-bromo-1-propene
    • FS-4098
    • VJM9JG6TGN
    • NSC-148224
    • NSC148224
    • AM85707
    • DTXSID40184252
    • CHEMBL157418
    • 1-Propene, 1-bromo-2-methyl-(9CI)
    • DTXCID50106743
    • DB-068236
    • 1-Bromo-2-methylprop-1-ene
    • MDL: MFCD00009885
    • Inchi: 1S/C4H7Br/c1-4(2)3-5/h3H,1-2H3
    • InChI Key: DEFNUDNHTUZJAL-UHFFFAOYSA-N
    • SMILES: Br/C=C(\C)/C

Computed Properties

  • Exact Mass: 133.97300
  • Monoisotopic Mass: 133.973
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 5
  • Rotatable Bond Count: 0
  • Complexity: 41.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.4
  • Topological Polar Surface Area: 0

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.318 g/mL at 25 °C(lit.)
  • Melting Point: -115.07°C (estimate)
  • Boiling Point: 92 °C(lit.)
  • Flash Point: Fahrenheit: 44.6 ° f
    Celsius: 7 ° c
  • Refractive Index: n20/D 1.462(lit.)
  • PSA: 0.00000
  • LogP: 2.30500
  • Solubility: Not determined

1-Bromo-2-methylprop-1-ene Security Information

  • Symbol: GHS02 GHS07
  • Signal Word:Danger
  • Hazard Statement: H225;H315;H319;H335
  • Warning Statement: P210;P261;P305;P351;P338
  • Hazardous Material transportation number:UN 1993 3
  • WGK Germany:3
  • Hazard Category Code: 11-36/37/38
  • Safety Instruction: S16; S26; S33
  • FLUKA BRAND F CODES:8-19
  • Hazardous Material Identification: Xi
  • Risk Phrases:R11
  • Packing Group:II
  • Safety Term:3.1
  • HazardClass:3.1
  • PackingGroup:II
  • Storage Condition:2-8°C

1-Bromo-2-methylprop-1-ene Customs Data

  • HS CODE:2903399090
  • Customs Data:

    China Customs Code:

    2903399090

    Overview:

    2903399090. Fluorination of other acyclic hydrocarbons\Brominated or iodinated derivatives. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2903399090. brominated,fluorinated or iodinated derivatives of acyclic hydrocarbons. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

1-Bromo-2-methylprop-1-ene Pricemore >>

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